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Compound of Interest

Compound Name: 2-Pyridyl Tribromomethyl Sulfone

Cat. No.: B1312236 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides a comprehensive, step-by-

step operational plan for the safe disposal of 2-Pyridyl Tribromomethyl Sulfone, a compound

recognized as a skin and eye irritant. Adherence to these procedures is critical for protecting

personnel and the environment.

Hazard Assessment and Safety Information
2-Pyridyl Tribromomethyl Sulfone is classified as a hazardous substance.[1][2] It is a skin

sensitizer (Category 1) and can cause serious eye irritation (Category 2).[1] Due to its chemical

structure, which includes a pyridine ring and bromine atoms, it must be handled as a

hazardous waste, with specific protocols for halogenated organic compounds.[2][3]
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Property Value/Information Source

GHS Hazard Statements

H317: May cause an allergic

skin reaction. H319: Causes

serious eye irritation.

[1][4]

GHS Precautionary

Statements

P261, P272, P280,

P302+P352,

P305+P351+P338,

P333+P313, P362+P364,

P501

[2]

Appearance
White to light yellow crystal or

powder.
[3]

Incompatibilities
Strong reducing agents,

bases, and nucleophiles.
[3]

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the essential steps for the safe disposal of 2-Pyridyl Tribromomethyl
Sulfone and associated contaminated materials.

1. Personal Protective Equipment (PPE) and Preparation:

Before handling the chemical, ensure you are wearing appropriate PPE, including a lab coat,

chemical-resistant gloves (e.g., butyl rubber or Viton®), and safety goggles.[1]

Conduct all handling and preparation for disposal within a certified laboratory chemical fume

hood to avoid inhalation of any dust or vapors.[1][5]

2. Waste Segregation and Collection:

Solid Waste: Collect unadulterated 2-Pyridyl Tribromomethyl Sulfone, as well as

contaminated items such as weighing boats, spatulas, and disposable gloves, in a

designated hazardous waste container.[2][3] This container must be specifically marked for

"Halogenated Organic Waste."[3]
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Liquid Waste: If the compound is in a solution, collect it in a separate, leak-proof container

also labeled for "Halogenated Organic Waste." Do not mix this waste with non-halogenated

organic or aqueous waste streams.[3]

Sharps Waste: Any contaminated sharps (e.g., needles, broken glass) must be placed in a

designated sharps container that is also treated as hazardous waste.

3. Container Labeling and Storage:

All waste containers must be clearly and accurately labeled with "Hazardous Waste," the full

chemical name "2-Pyridyl Tribromomethyl Sulfone," and an indication of the primary

hazards (e.g., "Irritant," "Skin Sensitizer").[1][2]

Keep waste containers tightly sealed when not in use.[3]

Store the sealed containers in a designated, well-ventilated, and secure satellite

accumulation area, preferably within secondary containment to mitigate spills.[1][3]

4. Spill Management:

In the event of a small spill, use an inert, non-combustible absorbent material like vermiculite

or sand to contain it.[1]

Carefully collect the absorbed material and any contaminated debris into a designated

hazardous waste container.[6]

Clean the spill area thoroughly with an appropriate solvent, followed by soap and water. All

cleaning materials must also be disposed of as hazardous waste.[2]

For large spills, evacuate the area and contact your institution's Environmental Health and

Safety (EHS) department immediately.[1]

5. Final Disposal:

Do not attempt to dispose of this chemical down the drain or in regular trash.

Arrange for the collection and disposal of the hazardous waste through your institution's EHS

office or a licensed hazardous waste disposal contractor.[2][7] Ensure compliance with all
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local, state, and federal regulations.[1]

Logical Workflow for Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 2-Pyridyl Tribromomethyl Sulfone.
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Caption: Disposal workflow for 2-Pyridyl Tribromomethyl Sulfone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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